tert-butyl N-(6-amino-2-methylhexan-2-yl)carbamate

• IUPAC Name: tert-butyl N-(6-amino-2-methylhexan-2-yl)carbamate
• InChI: InChI=1S/C12H26N2O2/c1-11(2,3)16-10(15)14-12(4,5)8-6-7-9-13/h6-9,13H2,1-5H3,(H,14,15)
• InChI Key: AVVAOFLLVYJIJW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C)(C)CCCCN
• Molecular Formula: C12H26N2O2
• Molecular Weight: 230.35 g/mol

Description

Tert-butyl N-(6-amino-2-methylhexan-2-yl)carbamate (TBAMC) is an organic compound belonging to the class of carbamates. It is a colorless, odorless, crystalline solid with a melting point of approximately 140°C. TBAMC is soluble in many organic solvents, including ethanol, acetone, and dimethylformamide (DMF).

Mechanism of Action

Tert-butyl N-(6-amino-2-methylhexan-2-yl)carbamate is a non-covalent inhibitor of enzymes and other proteins. It works by binding to the active site of the protein, blocking access to the substrate. This prevents the enzyme from catalyzing the reaction and thus inhibits its activity.
Biochemical and Physiological Effects
tert-butyl N-(6-amino-2-methylhexan-2-yl)carbamate has been shown to inhibit the activity of several enzymes, including acetylcholinesterase, cyclooxygenase, and cytochrome P450. In addition, tert-butyl N-(6-amino-2-methylhexan-2-yl)carbamate has been shown to inhibit the growth of several cancer cell lines, including those of breast, prostate, and ovarian cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using tert-butyl N-(6-amino-2-methylhexan-2-yl)carbamate in laboratory experiments is its high solubility in organic solvents. This makes it easy to handle and store, as well as allowing for precise control of concentration. Additionally, tert-butyl N-(6-amino-2-methylhexan-2-yl)carbamate is a relatively non-toxic compound, making it safe to use in laboratory settings. However, tert-butyl N-(6-amino-2-methylhexan-2-yl)carbamate is not very stable and can easily decompose in the presence of light or heat.

Future Directions

In the future, tert-butyl N-(6-amino-2-methylhexan-2-yl)carbamate could be used to study the structure and dynamics of proteins and nucleic acids in greater detail. Additionally, tert-butyl N-(6-amino-2-methylhexan-2-yl)carbamate could be used to develop new drugs and treatments for a variety of diseases, such as cancer and Alzheimer's disease. Finally, tert-butyl N-(6-amino-2-methylhexan-2-yl)carbamate could be used to study the binding of small molecules to proteins, allowing for a better understanding of how these molecules interact with proteins and how they can be used to modulate their activity.

Synthesis Methods

Tert-butyl N-(6-amino-2-methylhexan-2-yl)carbamate can be synthesized by reacting tert-butyl bromide with 6-amino-2-methylhexan-2-yl carbamate, in the presence of a base such as sodium hydroxide. The reaction is carried out in a solvent such as ethanol, and the product is isolated using standard techniques.

Scientific Research Applications

Tert-butyl N-(6-amino-2-methylhexan-2-yl)carbamate is used in a variety of scientific research applications, including the synthesis of peptides, the study of enzyme kinetics, and the study of protein-protein interactions. In addition, tert-butyl N-(6-amino-2-methylhexan-2-yl)carbamate has been used to study the binding of small molecules to proteins, as well as the structure and dynamics of proteins and nucleic acids.